![molecular formula C35H34O6 B1399532 9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene CAS No. 259881-39-5](/img/structure/B1399532.png)
9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene
Overview
Description
“9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene” is a chemical compound with the molecular formula C35H34O6 . It has a molecular weight of 550.64 . This compound is used as a monomer in the preparation of new shape memory epoxy resins with excellent comprehensive properties .
Synthesis Analysis
The synthesis of “9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene” can be achieved by the condensation of phenoxyethanol with fluoren-9-one using a Ti4+ cation-exchanged montmorillonite as a strong solid acid catalyst .Physical And Chemical Properties Analysis
“9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene” has a predicted boiling point of 694.0±55.0 °C and a density of 1.244 .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of 9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene:
Shape Memory Epoxy Resin
This compound serves as a monomer in the preparation of new shape memory epoxy resins, which are known for their excellent comprehensive properties .
Synthesis Catalyst
It is used in the synthesis process as a catalyst. For example, it can be obtained through the condensation of phenoxyethanol with fluoren-9-one using a Ti 4+ cation-exchanged montmorillonite as a strong solid acid catalyst .
Polymer Initiation
The hydroxyl groups (-OH) of this compound are utilized as initiators in the ring-opening polymerization reaction with DL-lactide monomers to synthesize Poly(DL-lactide) polymers containing bisphenol fluorene structure and acrylate functional groups .
Ionic Liquid Synthesis
It is involved in the structural design and synthesis of bifunctional ionic liquids (BFILs) containing sulfonic acid and sulfhydryl groups, which are characterized by NMR and MS .
Fluorinated Polyimides Production
A high-purity CF3-containing diamine derivative of this compound is synthesized and subsequently polycondensed with various aromatic dianhydrides to produce a series of fluorinated polyimides .
Safety and Hazards
When handling “9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene”, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
It is known to be a monomer used in the preparation of new shape memory epoxy resins .
Mode of Action
It is synthesized through a reaction involving aromatic compounds containing epoxide groups . The epoxide groups then undergo a ring-opening reaction with aromatic compounds containing di-carbonyl (ethoxy) groups under alkaline conditions .
Biochemical Pathways
As a monomer, it contributes to the formation of polymers, specifically shape memory epoxy resins . These resins have excellent comprehensive properties and are used in various applications.
Pharmacokinetics
Its physical properties such as boiling point (6940±550 °C) and density (1244) are known .
Result of Action
It is known to contribute to the formation of shape memory epoxy resins with excellent optical, thermal, and mechanical properties .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene. For instance, it is recommended to handle this compound in a well-ventilated place and avoid contact with skin and eyes . It should also be stored and handled to avoid contact with strong oxidizing agents and strong acids .
properties
IUPAC Name |
2-[2-[4-[9-[4-[2-(oxiran-2-ylmethoxy)ethoxy]phenyl]fluoren-9-yl]phenoxy]ethoxymethyl]oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H34O6/c1-3-7-33-31(5-1)32-6-2-4-8-34(32)35(33,25-9-13-27(14-10-25)38-19-17-36-21-29-23-40-29)26-11-15-28(16-12-26)39-20-18-37-22-30-24-41-30/h1-16,29-30H,17-24H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWPTZLOWXIETLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COCCOC2=CC=C(C=C2)C3(C4=CC=CC=C4C5=CC=CC=C53)C6=CC=C(C=C6)OCCOCC7CO7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H34O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
349652-26-2 |
Source
|
| Record name | Oxirane, 2,2′-[9H-fluoren-9-ylidenebis(4,1-phenyleneoxy-2,1-ethanediyloxymethylene)]bis-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=349652-26-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID30727132 |
Source
|
| Record name | 2,2'-{9H-Fluorene-9,9-diylbis[(4,1-phenylene)oxyethane-2,1-diyloxymethylene]}bis(oxirane) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30727132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
550.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9,9-Bis[4-(2-oxiranemethyloxyethyloxy)phenyl]fluorene | |
CAS RN |
259881-39-5 |
Source
|
| Record name | 2,2'-{9H-Fluorene-9,9-diylbis[(4,1-phenylene)oxyethane-2,1-diyloxymethylene]}bis(oxirane) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30727132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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